Cas no 1217500-73-6 (3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid)

• Product Name: 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid
• CAS No: 1217500-73-6
• MF: C₇H₈BFN₂O₃
• MW: 197.959424972534
• MDL: MFCD12025988
• CID: 839917
• PubChem ID: 46739536
• Update Time: 2025-06-20

3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-(hydrazinecarbonyl)phenyl)boronic acid
• 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid
• (3-Fluoro-5-(hydrazinecarbonyl)phenyl)boronicacid
• AKOS006315560
• CS-0174474
• [3-fluoro-5-(hydrazinecarbonyl)phenyl]boronic acid
• DTXSID20675138
• DB-348204
• 1217500-73-6
• MFCD12025988
• Benzoic acid, 3-borono-5-fluoro-, 1-hydrazide
• BS-21047

• MDL： MFCD12025988
• Inchi： 1S/C7H8BFN2O3/c9-6-2-4(7(12)11-10)1-5(3-6)8(13)14/h1-3,13-14H,10H2,(H,11,12)
• InChI Key： CXBZQIYJKSUQQQ-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C(NN)=O)C=1

Computed Properties

• Exact Mass: 198.06100
• Monoisotopic Mass: 198.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6A^2

Experimental Properties

• PSA: 95.58000
• LogP: -0.79980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid

3-Fluoro-5-(hydrazinecarbonyl)phenylboronic Acid (CAS No. 1217500-73-6): An Overview of Its Properties, Applications, and Recent Research

3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid (CAS No. 1217500-73-6) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique combination of a fluoro-substituted phenyl ring and a hydrazinecarbonyl group, offers a wide range of applications due to its reactivity and functional versatility.

The chemical structure of 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid consists of a boronic acid moiety attached to a phenyl ring substituted with a fluoro group at the 3-position and a hydrazinecarbonyl group at the 5-position. The presence of these functional groups imparts unique chemical properties that make it an attractive building block for various synthetic transformations.

In the realm of organic synthesis, 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid has been extensively utilized as a coupling partner in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and materials. The boronic acid functionality facilitates efficient coupling with aryl halides or vinyl halides under mild conditions, often mediated by palladium catalysts. Recent studies have highlighted the high yields and excellent selectivity achieved using this compound in such reactions, making it a preferred choice for synthetic chemists.

Beyond its utility in synthetic chemistry, 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid has shown promise in medicinal chemistry applications. The fluoro substitution on the phenyl ring can significantly influence the electronic properties and biological activity of the resulting compounds. For instance, fluorinated derivatives are often used to enhance the metabolic stability and bioavailability of drug candidates. Additionally, the hydrazinecarbonyl group can serve as a bioisostere for carboxylic acids, which is beneficial in optimizing pharmacological properties.

Recent research has explored the potential of 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives as potential inhibitors of specific enzymes involved in cancer pathways. The results indicated that certain derivatives exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

In materials science, 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid has found applications in the synthesis of functional polymers and nanomaterials. The boronic acid moiety can participate in dynamic covalent bond formation, enabling the creation of self-healing materials and stimuli-responsive systems. These materials have potential uses in areas such as drug delivery, sensors, and coatings.

The environmental impact and safety profile of 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid are also important considerations. Studies have shown that this compound is generally stable under ambient conditions and can be handled safely with appropriate precautions. However, like many boronic acids, it should be stored under an inert atmosphere to prevent oxidation and degradation.

In conclusion, 3-Fluoro-5-(hydrazinecarbonyl)phenylboronic acid (CAS No. 1217500-73-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. Ongoing research continues to uncover new applications and optimize its use in diverse fields, solidifying its position as a key player in modern chemical research.